Cas no 878054-16-1 (1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one
• CAS No: 878054-16-1
• MF: C₂₂H₂₉N₃O₃S
• MW: 415.548964262009
• CID: 5516522
• PubChem ID: 20902505
• Update Time: 2025-07-12

1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[2-(azepan-1-yl)-2-oxoethyl]sulfanylindol-1-yl]-1-morpholin-4-ylethanone
• 878054-16-1
• F2016-0294
• AKOS001935106
• 1-(azepan-1-yl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)thio)ethan-1-one
• 1-(azepan-1-yl)-2-({1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}sulfanyl)ethan-1-one
• 3-[(2-azepan-1-yl-2-oxoethyl)thio]-1-(2-morpholin-4-yl-2-oxoethyl)-1H-indole
• 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one

• Inchi： 1S/C22H29N3O3S/c26-21(24-11-13-28-14-12-24)16-25-15-20(18-7-3-4-8-19(18)25)29-17-22(27)23-9-5-1-2-6-10-23/h3-4,7-8,15H,1-2,5-6,9-14,16-17H2
• InChI Key： VHUOMHWSHNHQQI-UHFFFAOYSA-N
• SMILES： S(C1=CN(C2C=CC=CC=21)CC(N1CCOCC1)=O)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 415.19296297g/mol
• Monoisotopic Mass: 415.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.1Ų

Additional information on 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one

Comprehensive Analysis of 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one (CAS No. 878054-16-1)

In the realm of organic chemistry and pharmaceutical research, 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one (CAS No. 878054-16-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azepane and morpholine moieties, as well as an indole core, represents a fascinating subject for researchers exploring novel bioactive molecules. Its complex structure offers a rich platform for studying molecular interactions, drug design, and biochemical pathways.

The compound's sulfanyl linkage and carbonyl groups contribute to its reactivity and potential as a building block in synthetic chemistry. Researchers often investigate such molecules for their ability to modulate enzyme activity or interact with biological targets. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of structurally diverse compounds like this one, as they provide valuable data for machine learning models predicting molecular properties.

From a synthetic perspective, the presence of both azepan-1-yl and morpholin-4-yl groups in 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one makes it particularly interesting for structure-activity relationship studies. These nitrogen-containing heterocycles are frequently found in pharmaceuticals, contributing to improved solubility and bioavailability. The compound's indole-3-ylsulfanyl moiety further enhances its potential as a scaffold for developing new therapeutic agents.

In the context of current research trends, this compound aligns with growing interest in targeted protein degradation and PROTAC technology. Its structural features could potentially be exploited to design molecules that selectively bind to specific proteins, making it relevant to cutting-edge therapeutic strategies. The scientific community's focus on personalized medicine and precision oncology has increased demand for structurally complex molecules that can be tailored to specific biological targets.

The physicochemical properties of CAS No. 878054-16-1 make it suitable for various analytical techniques commonly used in modern laboratories. Advanced methods such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are typically employed to characterize and quantify this compound. These techniques are crucial for quality control in pharmaceutical development and for understanding the compound's behavior in biological systems.

From a regulatory standpoint, while 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one is primarily used for research purposes, its potential applications in drug discovery warrant careful consideration of intellectual property aspects. The compound's structural complexity presents opportunities for patent protection in various jurisdictions, particularly as the pharmaceutical industry continues to invest in novel chemical entities and first-in-class therapeutics.

In conclusion, 1-(azepan-1-yl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfanyl)ethan-1-one represents an important subject of study in contemporary medicinal chemistry. Its unique combination of structural elements positions it as a valuable tool for researchers exploring new frontiers in small molecule therapeutics, chemical biology, and drug discovery platforms. As scientific understanding of complex biological systems grows, compounds like this will likely play increasingly important roles in addressing unmet medical needs through innovative therapeutic approaches.